Cas no 61442-51-1 (Pyrimidine, 5-butyl-4-chloro-6-methyl-2-phenyl-)

• Product Name: Pyrimidine, 5-butyl-4-chloro-6-methyl-2-phenyl-
• CAS No: 61442-51-1
• MF: C₁₅H₁₇ClN₂
• MW: 260.761882543564
• CID: 479247
• PubChem ID: 12342965
• Update Time: 2025-04-19

Pyrimidine, 5-butyl-4-chloro-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-butyl-4-chloro-6-methyl-2-phenyl-
• 5-butyl-4-chloro-6-methyl-2-phenylpyrimidine
• DTXSID60492341
• 61442-51-1

• Inchi： 1S/C15H17ClN2/c1-3-4-10-13-11(2)17-15(18-14(13)16)12-8-6-5-7-9-12/h5-9H,3-4,10H2,1-2H3
• InChI Key： QCHMTOCQSIGPTQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(C2C=CC=CC=2)=N1)CCCC

Computed Properties

• Exact Mass: 260.10821
• Monoisotopic Mass: 260.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78